Magnesium, bicyclo[4.2.0]octa-1,3,5-trien-3-ylbromo-

• CAS No.: 38194-41-1
• Molecular Formula: C8H7BrMg
• Molecular Weight: 207.35 g/mol
• InChI: InChI=1S/C8H7.BrH.Mg/c1-2-4-8-6-5-7(8)3-1;;/h1,3-4H,5-6H2;1H;/q-1;;+2/p-1
• InChI Key: OQDONEOZKRFYRI-UHFFFAOYSA-M
• Canonical SMILES: C1CC2=C1C=C[C-]=C2.[Mg+2].[Br-]

Description

Magnesium, bicyclo[420]octa-1,3,5-trien-3-ylbromo- is a complex organometallic compound that features a magnesium atom bonded to a bicyclic structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of magnesium, bicyclo[4.2.0]octa-1,3,5-trien-3-ylbromo- typically involves a multi-step process. One common method starts with the reaction of benzocyclobutene with (2-bromo-vinyl)-benzene in the presence of magnesium and dichlorodimethylsilane in tetrahydrofuran (THF) at 25–30°C . The resulting product is then purified through vacuum distillation to obtain the desired compound .

Industrial Production Methods

Industrial production of this compound may involve scaling up the laboratory synthesis methods. This includes optimizing reaction conditions, such as temperature and solvent choice, to ensure high yield and purity. Continuous flow reactors and other advanced techniques may be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

Magnesium, bicyclo[4.2.0]octa-1,3,5-trien-3-ylbromo- undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other functional groups using appropriate reagents.

Oxidation and Reduction: The compound can participate in redox reactions, altering the oxidation state of the magnesium atom.

Common Reagents and Conditions

Substitution: Reagents such as organolithium or Grignard reagents can be used to replace the bromine atom.

Oxidation: Oxidizing agents like hydrogen peroxide or potassium permanganate can be employed.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly used.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions may yield various organomagnesium compounds, while oxidation and reduction reactions can produce different oxidation states of the magnesium complex.

Scientific Research Applications

Magnesium, bicyclo[4.2.0]octa-1,3,5-trien-3-ylbromo- has several scientific research applications:

Chemistry: Used as an intermediate in organic synthesis and as a catalyst in various chemical reactions.

Medicine: Investigated for its potential use in therapeutic agents and diagnostic tools.

Industry: Utilized in the production of advanced materials with unique mechanical and dielectric properties.

Mechanism of Action

The mechanism of action of magnesium, bicyclo[4.2.0]octa-1,3,5-trien-3-ylbromo- involves its interaction with various molecular targets. The magnesium atom can coordinate with different ligands, influencing the reactivity and stability of the compound. The bicyclic structure provides a rigid framework that can facilitate specific interactions with other molecules, enhancing its effectiveness in catalytic and synthetic applications .

Comparison with Similar Compounds

Similar Compounds

• Bicyclo[4.2.0]octa-1,3,5-trien-3-yl-dimethyl((E)-styryl)-silane
• Bicyclo[4.2.0]octa-1,3,5-triene
• 2-(Bicyclo[4.2.0]octa-1,3,5-trien-3-yl)-adamantan-2-ol

Uniqueness

Magnesium, bicyclo[4.2.0]octa-1,3,5-trien-3-ylbromo- is unique due to the presence of the magnesium atom, which imparts distinct chemical properties compared to its silicon or carbon analogs. This uniqueness makes it valuable in specific applications where magnesium’s reactivity and coordination chemistry are advantageous.